Cas no 56724-21-1 ((1R,2R)-2-Amino-1-4-(methylsulfonyl)phenyl-1,3-propanediol Hydrochloride)

• Product Name: (1R,2R)-2-Amino-1-4-(methylsulfonyl)phenyl-1,3-propanediol Hydrochloride
• CAS No: 56724-21-1
• MF: C₁₀H₁₆ClNO₄S
• MW: 281.75634098053
• CID: 384215
• PubChem ID: 12936086
• Update Time: 2025-05-19

(1R,2R)-2-Amino-1-4-(methylsulfonyl)phenyl-1,3-propanediol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-amino-1-[4-(methylsulfonyl)phenyl]-, hydrochloride (1:1), (1R,2R)-
• (1R,2R)-2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol Hydrochloride
• 2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol hydrochlorid e (1:1)
• D-(+)-threo-2-amino-1-(p-methylsulphonylphenyl)propane-1,3-diol hydrochloride
• 2-amino-1-[4-(methylsulfonyl)phenyl]propane-1,3-diol hydrochloride
• 56724-21-1
• (1R,2S)-2-AMINO-1-(4-METHANESULFONYLPHENYL)PROPANE-1,3-DIOL HYDROCHLORIDE
• 1,3-Propanediol,2-amino-1-[4-(methylsulfonyl)phenyl]-,hydrochloride(1:1),(1R,2R)-
• (1R,2S)-2-Amino-1-(4-methylsulfonylphenyl)propane-1,3-diol;hydrochloride
• EINECS 260-355-4
• (1R,2R)-2-Amino-1-4-(methylsulfonyl)phenyl-1,3-propanediol Hydrochloride

• Inchi： 1S/C10H15NO4S.ClH/c1-16(14,15)8-4-2-7(3-5-8)10(13)9(11)6-12;/h2-5,9-10,12-13H,6,11H2,1H3;1H/t9-,10+;/m0./s1
• InChI Key： LDWKRIYCDUIKKD-BAUSSPIASA-N
• SMILES： Cl.S(C)(C1C=CC(=CC=1)[C@H]([C@H](CO)N)O)(=O)=O

Computed Properties

• Exact Mass: 281.04900
• Monoisotopic Mass: 217.146664
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Experimental Properties

• Color/Form: NA
• Boiling Point: 547.1°Cat760mmHg
• Flash Point: 55.9±13.6 °C
• PSA: 109.00000
• LogP: 2.02620

(1R,2R)-2-Amino-1-4-(methylsulfonyl)phenyl-1,3-propanediol Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on (1R,2R)-2-Amino-1-4-(methylsulfonyl)phenyl-1,3-propanediol Hydrochloride

Comprehensive Overview of (1R,2R)-2-Amino-1-4-(methylsulfonyl)phenyl-1,3-propanediol Hydrochloride (CAS No. 56724-21-1)

The compound (1R,2R)-2-Amino-1-4-(methylsulfonyl)phenyl-1,3-propanediol Hydrochloride (CAS No. 56724-21-1) is a chiral amino alcohol derivative with significant applications in pharmaceutical research and organic synthesis. Its unique stereochemistry and functional groups make it a valuable intermediate in the development of bioactive molecules. The presence of the methylsulfonyl group enhances its solubility and reactivity, while the hydrochloride salt form improves its stability for storage and handling.

In recent years, the demand for chiral compounds like (1R,2R)-2-Amino-1-4-(methylsulfonyl)phenyl-1,3-propanediol Hydrochloride has surged due to their role in asymmetric synthesis and drug discovery. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) therapeutics, given its structural similarity to other amino alcohols used in neurology. The compound’s CAS No. 56724-21-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the trending topics in pharmaceutical chemistry is the optimization of enantioselective synthesis, and this compound serves as an excellent example. Its (1R,2R) configuration is critical for achieving high stereochemical purity in target molecules. Laboratories worldwide are exploring its use in catalysis and ligand design, aligning with the broader industry focus on green chemistry and sustainable methodologies.

From a commercial perspective, (1R,2R)-2-Amino-1-4-(methylsulfonyl)phenyl-1,3-propanediol Hydrochloride is often discussed in forums related to high-value intermediates and custom synthesis. Suppliers and manufacturers highlight its role in producing specialty chemicals for niche markets. The compound’s methylsulfonyl moiety also attracts attention in proteomics and bioconjugation studies, where its electron-withdrawing properties are exploited for labeling applications.

Quality control and analytical characterization of CAS No. 56724-21-1 are frequently addressed in technical literature. Advanced techniques such as HPLC and NMR spectroscopy are employed to verify its purity and stereochemical integrity. These methods are essential for ensuring compliance with regulatory standards in pharmaceutical applications, a topic of growing importance in GMP (Good Manufacturing Practice) discussions.

In summary, (1R,2R)-2-Amino-1-4-(methylsulfonyl)phenyl-1,3-propanediol Hydrochloride represents a versatile and scientifically significant compound. Its applications span from drug development to material science, driven by its unique structural features. As research continues to uncover new uses, its CAS No. 56724-21-1 will remain a key identifier in both academic and industrial settings.